Cas no 73751-12-9 (ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate)
73751-12-9 structure
Product Name:ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate
CAS No:73751-12-9
MF:C14H14O5
MW:262.257964611053
CID:2108939
PubChem ID:790878
Update Time:2025-04-21
ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate
- ZKBQCMZBDIWIFC-UHFFFAOYSA-N
- CHEMBL1528455
- CCG-117800
- BBL000801
- ethyl 4-acetyloxy-3-methyl-1-benzofuran-2-carboxylate
- 73751-12-9
- ethyl 4-(acetyloxy)-3-methyl-1-benzofuran-2-carboxylate
- DA-19855
- STK279851
- Oprea1_056971
- MLS000061507
- HMS2321J22
- SMR000070686
- AG-690/12891952
- AKOS000531220
- 2-carbethoxy-3-methyl-4-acetoxybenzofuran
- HMS3430K22
- SCHEMBL10737617
- Oprea1_774384
- VS-00741
-
- Inchi: 1S/C14H14O5/c1-4-17-14(16)13-8(2)12-10(18-9(3)15)6-5-7-11(12)19-13/h5-7H,4H2,1-3H3
- InChI Key: ZKBQCMZBDIWIFC-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=C(C)C2C(=CC=CC1=2)OC(C)=O
Computed Properties
- Exact Mass: 262.08412354Da
- Monoisotopic Mass: 262.08412354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 65.7Ų
ethyl 4-acetoxy-3-methylbenzofuran-2-carboxylate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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